Cas no 2538-68-3 (Phenazine-1-carboxylic acid)

• Product Name: Phenazine-1-carboxylic acid
• CAS No: 2538-68-3
• Molecular Formula: C₁₃H₈N₂O₂
• Molecular Weight: 224.2148
• MDL: MFCD00185184
• CID: 256420
• PubChem ID: 95069

Phenazine-1-carboxylic acid Properties

Names and Identifiers

• Phenazine-1-carboxylic acid
• 1-Phenazinecarboxylic Acid
• 1-BENZYLPIPERIDINE-3-CARBOXYLIC ACID
• 1-Phenazinecarboxyli
• NSC 15851
• Shenqinmycin
• Tubermycin B
• Phenazinecarboxylic acid
• 1-Carboxylic acid phenazine
• 1-carboxyphenazine
• EMR 211 [Russian]
• EMR 211
• Phenazin-1-carbonsaeure
• C13H8N2O2
• JGCSKOVQDXEQHI-UHFFFAOYSA-N
• SMR000386925
• Cambridge id 5141534
• CBDivE_015095
• MLS001049089
• MLS0007772
• BDBM50390007
• SCHEMBL122864
• NRRL B-1482
• C21442
• PHENAZINE-1-CARBOXYLIC ACID95%
• NSC-15851
• MLS000777209
• AKOS002346530
• NRRL B-1576 [Russian]
• NRRL B-1576
• A854369
• J-015974
• Phenazinecarboxylic acid (6CI); NSC 15851; Phenazine-?-carboxylic acid; Shenqinmycin; Tubermycin B
• HY-33037
• MFCD00185184
• 2538-68-3
• InChI=1/C13H8N2O2/c16-13(17)8-4-3-7-11-12(8)15-10-6-2-1-5-9(10)14-11/h1-7H,(H,16,17
• DTXSID30180026
• 102646-59-3
• CHEMBL463686
• DS-18657
• BRN 0183818
• NSC15851
• CS-W009046
• Q27131864
• PHENAZINE-1-CARBOXYLICACID
• HMS2267B14
• Phenazine-.alpha.-carboxylic acid
• NCGC00246238-02
• CHEBI:62412
• AM20070335
• NCGC00246238-01
• FT-0696849
• 5-25-05-00176 (Beilstein Handbook Reference)
• NRRL B-1482 [Russian]
• Phenazinecarboxylic acid (6CI); NSC 15851; Phenazine-a-carboxylic acid; Shenqinmycin; Tubermycin B
• STK955761
• DB-321355

• MDL： MFCD00185184
• InChIKey： JGCSKOVQDXEQHI-UHFFFAOYSA-N
• Inchi： 1S/C13H8N2O2/c16-13(17)8-4-3-7-11-12(8)15-10-6-2-1-5-9(10)14-11/h1-7H,(H,16,17)
• SMILES： O([H])C(C1=C([H])C([H])=C([H])C2C1=NC1=C([H])C([H])=C([H])C([H])=C1N=2)=O
• BRN： 0183818

Computed Properties

• Exact Mass: 224.058578g/mol
• Surface Charge: 0
• XLogP3: 2.2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 224.058578g/mol
• Monoisotopic Mass: 224.058578g/mol
• Topological Polar Surface Area: 63.1Ų
• Heavy Atom Count: 17
• Complexity: 308
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.48120
• PSA: 63.08000
• Refractive Index: 1.769 
• Boiling Point: 494.6°C at 760 mmHg
• Melting Point: 242-244 ºC
• Flash Point: 252.9°C
• Solubility: Almost insoluble (0.02 g/l) (25 º C),
• Density: 1.431±0.06 g/cm3 (20 ºC 760 Torr),